Cas no 1582719-63-8 ([2-(trifluoromethyl)oxetan-2-yl]methanamine)

• Product Name: [2-(trifluoromethyl)oxetan-2-yl]methanamine
• CAS No: 1582719-63-8
• MF: C₅H₈F₃NO
• MW: 155.11833190918
• MDL: MFCD28388884
• CID: 5274862
• PubChem ID: 121604186
• Update Time: 2026-03-09

[2-(trifluoromethyl)oxetan-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(trifluoromethyl)oxetan-2-yl)methanamine
• [2-(trifluoromethyl)oxetan-2-yl]methanamine

• MDL： MFCD28388884
• Inchi： 1S/C5H8F3NO/c6-5(7,8)4(3-9)1-2-10-4/h1-3,9H2
• InChI Key： CEDGUKYOBDWHOW-UHFFFAOYSA-N
• SMILES： C(C1(C(F)(F)F)CCO1)N

Additional information on [2-(trifluoromethyl)oxetan-2-yl]methanamine

Comprehensive Overview of [2-(trifluoromethyl)oxetan-2-yl]methanamine (CAS No. 1582719-63-8): Properties, Applications, and Innovations

The compound [2-(trifluoromethyl)oxetan-2-yl]methanamine (CAS No. 1582719-63-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and material science research. Characterized by its unique oxetane ring and trifluoromethyl group, this molecule exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Its structural features, including the methanamine moiety, contribute to its versatility in drug discovery and agrochemical applications.

In recent years, the demand for fluorinated compounds like [2-(trifluoromethyl)oxetan-2-yl]methanamine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a bioisostere for improving drug candidates' pharmacokinetic profiles. The oxetane ring, known for its ring strain and polarity, is increasingly utilized to replace traditional functional groups in medicinal chemistry, aligning with the industry's shift toward fragment-based drug design.

The synthesis of CAS No. 1582719-63-8 often involves multi-step processes, including nucleophilic substitution and cyclization reactions. Advanced techniques such as flow chemistry and catalysis have been explored to optimize yield and purity. This aligns with the broader trend of green chemistry, where efficiency and sustainability are prioritized. Notably, the compound's trifluoromethyl group enhances its lipophilicity, a critical factor in central nervous system (CNS) drug development.

Beyond pharmaceuticals, [2-(trifluoromethyl)oxetan-2-yl]methanamine has shown promise in material science, particularly in the development of high-performance polymers and coatings. Its incorporation into polymer backbones can improve thermal stability and chemical resistance, addressing key challenges in industries like aerospace and electronics. This dual applicability underscores its relevance in both life sciences and industrial innovation.

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In conclusion, [2-(trifluoromethyl)oxetan-2-yl]methanamine represents a convergence of chemical innovation and practical utility. Its applications span from precision medicine to advanced materials, reflecting broader trends in science and technology. As research progresses, this compound is poised to play a pivotal role in addressing complex challenges across multiple disciplines.